Cas no 1354750-96-1 (3-Chloro-4-(6-chloro-oxazolo[5,4-b]pyridin-2-yl)-phenylamine)

• Product Name: 3-Chloro-4-(6-chloro-oxazolo[5,4-b]pyridin-2-yl)-phenylamine
• CAS No: 1354750-96-1
• MF: C₁₂H₇Cl₂N₃O
• MW: 280.109480142593
• CID: 5208386
• Update Time: 2025-06-12

3-Chloro-4-(6-chloro-oxazolo[5,4-b]pyridin-2-yl)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(6-chloro-oxazolo[5,4-b]pyridin-2-yl)-phenylamine

• Inchi： 1S/C12H7Cl2N3O/c13-6-3-10-12(16-5-6)18-11(17-10)8-2-1-7(15)4-9(8)14/h1-5H,15H2
• InChI Key： OOZGPYFUETUKTJ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2=NC3=CC(Cl)=CN=C3O2)C(Cl)=C1

Additional information on 3-Chloro-4-(6-chloro-oxazolo[5,4-b]pyridin-2-yl)-phenylamine

Introduction to 3-Chloro-4-(6-chloro-oxazolo[5,4-b]pyridin-2-yl)-phenylamine (CAS No. 1354750-96-1)

3-Chloro-4-(6-chloro-oxazolo[5,4-b]pyridin-2-yl)-phenylamine, identified by its CAS number 1354750-96-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by its intricate structural framework, which includes both chloro-substituted aromatic and nitrogen-containing heterocyclic moieties. The presence of multiple functional groups, such as chloro atoms and an oxazolo[5,4-b]pyridine core, makes this molecule a promising candidate for further exploration in drug discovery and development.

The 3-Chloro-4-(6-chloro-oxazolo[5,4-b]pyridin-2-yl)-phenylamine structure is designed to interact with biological targets in a highly specific manner. The oxazolo[5,4-b]pyridine scaffold is particularly noteworthy, as it has been increasingly studied for its potential role in modulating various biological pathways. This scaffold is part of a larger family of nitrogen-containing heterocycles that exhibit diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The chloro substituents on both the phenyl ring and the oxazolo[5,4-b]pyridine moiety enhance the compound's lipophilicity and metabolic stability, making it an attractive candidate for further optimization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from nitrogen-containing heterocycles. The 3-Chloro-4-(6-chloro-oxazolo[5,4-b]pyridin-2-yl)-phenylamine molecule represents a significant advancement in this area, as it combines the advantages of multiple pharmacophoric elements into a single entity. This compound has been investigated for its potential applications in treating various diseases, particularly those involving dysregulated cellular signaling pathways. Its ability to modulate key enzymes and receptors has made it a subject of intense interest among medicinal chemists.

The synthesis of 3-Chloro-4-(6-chloro-oxazolo[5,4-b]pyridin-2-yl)-phenylamine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of chloro atoms at strategic positions on the phenyl ring and the oxazolo[5,4-b]pyridine core is critical for achieving the desired pharmacological properties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the complex framework of this molecule. These methods not only enhance the efficiency of synthesis but also allow for greater flexibility in modifying the structure for improved bioactivity.

One of the most compelling aspects of 3-Chloro-4-(6-chloro-oxazolo[5,4-b]pyridin-2-yl)-phenylamine is its potential as an inhibitor of key enzymes involved in cancer progression. Preclinical studies have demonstrated that this compound can selectively target enzymes such as tyrosine kinases and phosphodiesterases, which are often overexpressed in tumor cells. By inhibiting these enzymes, 3-Chloro-4-(6-chloro-oxazolo[5,4-b]pyridin-2-yl)-phenylamine has shown promise in reducing tumor growth and metastasis in animal models. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

The compound's ability to cross the blood-brain barrier has also been explored, raising interest in its potential as a treatment for neurological disorders. Research indicates that 3-Chloro-4-(6-chloro-oxazolo[5,4-b]pyridin-2-yl)-phenylamine can modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. By interacting with specific receptors and ion channels in the brain, this molecule may help alleviate symptoms associated with these neurodegenerative disorders. These findings highlight the versatility of 3-Chloro-4-(6-chloro-oxazolo[5,4-b]pyridin-2-yl)-phenylamine as a therapeutic agent with broad applications.

Another area where 3-Chloro-4-(6-chloro-oxtaxol-[5' 44'-b] pyridin - 2 - yl) - phenylen am ine shows promise is in treating inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and cardiovascular diseases. Studies have shown that this compound can inhibit key inflammatory pathways by modulating cytokine production and immune cell function. Its ability to reduce inflammation without causing significant side effects makes it an attractive candidate for developing anti-inflammatory therapies.

The pharmacokinetic properties of 3-Chloro - 44 - ( 66 - chlor o - ox az olo [ 55' 44' - b ] py rid ine - 22 ' yl ) - phen ylen am ine are also worth mentioning. This compound exhibits good oral bioavailability and metabolic stability, which are essential characteristics for any drug candidate intended for clinical use. Additionally , its favorable distribution profile allows it to reach target sites efficiently while minimizing accumulation in non-target tissues . These pharmacokinetic advantages contribute to its overall potential as a therapeutic agent . p > < p > As research continues to advance , there is growing excitement about the future prospects of compounds like 3-Ch lor o -44 -(66-ch lor o - ox az ol o [55'44'-b ] py rid ine -22 ' yl ) - phen ylen am ine ( CAS NO .13547 s0 s96-s1 ) . The integration of cutting-edge synthetic methodologies with sophisticated computational modeling techniques will further refine our understanding of their structure-function relationships . This interdisciplinary approach holds great promise for accelerating the discovery process . p > < p > In conclusion ,the multifaceted pharmacological properties make it an intriguing candidate for treating various diseases . Its complex molecular architecture , combined with favorable pharmacokinetic characteristics , positions it as a valuable asset in modern drug development efforts . As more research emerges , we can anticipate even greater insights into how these compounds can be leveraged to improve human health outcomes . p >